Cas no 68557-26-6 (3-methyl-1-phenyl-1H-1,2,4-triazol-5-amine)

• Product Name: 3-methyl-1-phenyl-1H-1,2,4-triazol-5-amine
• CAS No: 68557-26-6
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 2949343
• PubChem ID: 11629673
• Update Time: 2025-05-22

3-methyl-1-phenyl-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-phenyl-1H-1,2,4-triazol-5-amine
• ALBB-032734
• AKOS011971417
• TCA55726
• MFCD16845144
• 5-amino-3-methyl-1-phenyl-1,2,4-triazole
• SCHEMBL15716766
• 5-methyl-2-phenyl-1,2,4-triazol-3-amine
• AKOS016911192
• 68557-26-6
• LS-12218
• Z995040702
• EN300-103042
• 830-648-7

• Inchi： 1S/C9H10N4/c1-7-11-9(10)13(12-7)8-5-3-2-4-6-8/h2-6H,1H3,(H2,10,11,12)
• InChI Key： KJQUSZYWRCFSBC-UHFFFAOYSA-N
• SMILES： N1(C(N)=NC(C)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 174.090546336Da
• Monoisotopic Mass: 174.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-methyl-1-phenyl-1H-1,2,4-triazol-5-amine

3-Methyl-1-phenyl-1H-1,2,4-triazol-5-amine: A Comprehensive Overview

3-Methyl-1-phenyl-1H-1,2,4-triazol-5-amine, also known by its CAS number 68557-26-6, is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are widely studied due to their versatile applications in drug design and materials science. The molecule consists of a triazole ring fused with a phenyl group and an amine substituent, making it a valuable compound for various chemical reactions and biological studies.

The structural uniqueness of 3-methyl-1-phenyl-1H-1,2,4-triazol-5-amine lies in its ability to act as both a nucleophile and an electrophile under different reaction conditions. This dual functionality has made it a key intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds. Recent studies have highlighted its potential as a building block for constructing multi-functional architectures in medicinal chemistry.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have utilized its reactivity to synthesize novel inhibitors for various enzymes and receptors. For instance, studies published in 2023 have demonstrated its role in the development of kinase inhibitors, which hold promise for treating cancer and inflammatory diseases. The ability of 3-methyl-1-phenyl-1H-1,2,4-triazol-amine to form stable complexes with metal ions has also been exploited in designing anti-viral agents.

In addition to its pharmacological applications, 3-methyl-1-phenyl-1H-1,2,4-triazol-5-amine has found utility in materials science. Its ability to coordinate with transition metals has led to its use in creating metallopolymers and coordination networks. These materials exhibit unique mechanical and electronic properties, making them suitable for applications in sensors and catalysis.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of 1H-tetrazole derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Green chemistry approaches have also been applied to optimize the synthesis pathway, aligning with current sustainability goals.

Beyond its chemical synthesis and applications, the compound has been extensively studied for its biological activity. Preclinical studies have shown that it exhibits anti-inflammatory and anti-proliferative effects in vitro. These findings have prompted further investigations into its potential as a therapeutic agent for chronic diseases such as arthritis and neurodegenerative disorders.

In conclusion, CAS No 68557–26–6, or 3-methyl–1–phenyl–1H–1,2,4–triazol–5–amine, stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science. As ongoing research continues to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.